N-(1-ethyl-2-oxoindolin-5-yl)-2-methoxyacetamide

• IUPAC Name: N-(1-ethyl-2-oxo-3H-indol-5-yl)-2-methoxyacetamide
• InChI: InChI=1S/C13H16N2O3/c1-3-15-11-5-4-10(14-12(16)8-18-2)6-9(11)7-13(15)17/h4-6H,3,7-8H2,1-2H3,(H,14,16)
• InChI Key: JYLMCBKNCJPTMR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NC(=O)COC
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol

Description

N-(1-ethyl-2-oxoindolin-5-yl)-2-methoxyacetamide, also known as EMA401, is a small molecule drug candidate that has been developed for the treatment of chronic pain. Chronic pain is a major global health problem that affects millions of people worldwide. Despite the availability of a range of pain medications, many patients still suffer from inadequate pain relief or intolerable side effects. EMA401 is a promising new drug that has shown efficacy in preclinical and clinical studies, and has the potential to provide a new treatment option for patients with chronic pain.

Scientific Research Applications

Synthesis and Properties

• Synthesis Techniques and Biological Characteristics : The research highlights the synthesis of derivatives of 2-oxoindoline, including compounds similar to N-(1-ethyl-2-oxoindolin-5-yl)-2-methoxyacetamide. These derivatives show promise in the development of active and harmless medicines due to their nootropic activity, particularly those containing amino acid esters (Altukhov, 2014).

Biological and Pharmacological Activities

• Antimicrobial Properties : A study synthesized various derivatives similar to the compound and evaluated them for antibacterial and antifungal activities. Some of these compounds exhibited promising activities against pathogenic microorganisms (Debnath & Ganguly, 2015).
• Anticonvulsant Activities : Research has demonstrated potent anticonvulsant activities in derivatives similar to N-(1-ethyl-2-oxoindolin-5-yl)-2-methoxyacetamide. These compounds were effective in seizure tests in mice and compared favorably with established anticonvulsants (Choi, Stables, & Kohn, 1996).

Chemical and Spectroscopic Analysis

• Structural Characterization : Another study involved the synthesis and characterization of isatin-appended compounds, offering insights into their chemical structure through various spectroscopic techniques. These compounds show potential in chemical sensing applications (Dhara, Jana, Guchhait, & Kar, 2014).
• Quantum-Chemical Studies : Novel compounds synthesized from isatin derivatives, including structures similar to N-(1-ethyl-2-oxoindolin-5-yl)-2-methoxyacetamide, were characterized and analyzed for their electronic and antioxidant properties through quantum-chemical calculations (Çavuş, Yakan, Muğlu, & Bakır, 2020).

Miscellaneous Applications

• Analytical Chemistry Applications : A study explored the use of related compounds in the analysis and detection of herbicides in natural water, highlighting the diverse applications of these compounds in environmental monitoring (Zimmerman, Schneider, & Thurman, 2002).
• Synthetic Approaches : Research on the synthesis of various isatin derivatives, including compounds structurally related to N-(1-ethyl-2-oxoindolin-5-yl)-2-methoxyacetamide, demonstrated improved physical properties and changes in bioactivities. These compounds were synthesized through various chemical reactions, showing significant antimicrobial activity against certain bacteria (Qin, Song, Han, Wang, & Yu, 2011).